Cas no 946223-61-6 (4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzene-1-sulfonamide
• CAS No: 946223-61-6
• MF: C₁₃H₈Cl₂N₂O₂S₂
• MW: 359.250818252563
• CID: 5805261
• PubChem ID: 16934054
• Update Time: 2025-05-21

4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-(4-chloro-2-benzothiazolyl)-
• TDR80978
• 946223-61-6
• 4-chloro-N-(4-chlorobenzo[d]thiazol-2-yl)benzenesulfonamide
• CHEMBL2093638
• F2398-0132
• 4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzenesulfonamide
• AKOS024646687
• 4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C13H8Cl2N2O2S2/c14-8-4-6-9(7-5-8)21(18,19)17-13-16-12-10(15)2-1-3-11(12)20-13/h1-7H,(H,16,17)
• InChI Key： ZDQVGVQKVDXSCL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC3=C(Cl)C=CC=C3S2)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 357.9404252g/mol
• Monoisotopic Mass: 357.9404252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.638±0.06 g/cm3(Predicted)
• Boiling Point: 522.1±56.0 °C(Predicted)
• pka: 6.34±0.30(Predicted)

Additional information on 4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzene-1-sulfonamide

4-Chloro-N-(4-Chloro-1,3-Benzothiazol-2-Yl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 946223-61-6, commonly referred to as 4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with a chloro group and a sulfonamide functional group. The benzothiazole moiety further enhances its chemical properties, making it a versatile molecule for research and industrial applications.

Recent studies have highlighted the potential of 4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzene-1-sulfonamide in drug discovery and development. Its sulfonamide group is known to exhibit strong hydrogen bonding capabilities, which are crucial for bioavailability and target binding in pharmaceutical compounds. The presence of two chloro groups on the benzene ring adds to its stability and selectivity, making it an ideal candidate for designing novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. The benzothiazole moiety contributes to its aromaticity and electronic properties, making it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in nanotechnology have leveraged the unique electronic properties of benzothiazole-containing compounds to develop more efficient solar cells and light-emitting diodes (LEDs). These applications underscore the importance of understanding the structural and electronic properties of this compound.

The synthesis of 4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzene-1-sulfonamide involves a multi-step process that combines aromatic substitution reactions with sulfonation techniques. The chlorination step is critical for achieving the desired regioselectivity and stability of the final product. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound meets high-quality standards for both research and industrial use.

From an environmental perspective, the stability and biodegradability of benzothiazole derivatives have been extensively studied. While these compounds are generally considered stable under normal conditions, their degradation pathways under specific environmental conditions are still an active area of research. Understanding these processes is essential for assessing their long-term impact on ecosystems and developing sustainable manufacturing practices.

In conclusion, 4-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)benzene-1-sulfonamide is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and chemical properties make it a valuable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound remains at the forefront of scientific exploration.